Cas no 2227974-36-7 (tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate
• CAS No: 2227974-36-7
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• CID: 6381571
• PubChem ID: 165638619
• Update Time: 2025-05-20

tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate
• EN300-1901001
• 2227974-36-7
• tert-butyl 3-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]morpholine-4-carboxylate

• Inchi： 1S/C11H18F3NO4/c1-10(2,3)19-9(17)15-4-5-18-6-7(15)8(16)11(12,13)14/h7-8,16H,4-6H2,1-3H3/t7?,8-/m1/s1
• InChI Key： BAELSECQPZKTTB-BRFYHDHCSA-N
• SMILES： FC([C@@H](C1COCCN1C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 285.11879254g/mol
• Monoisotopic Mass: 285.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate

Professional Introduction to Tert-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate (CAS No. 2227974-36-7)

Ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate, with the chemical identifier CAS No. 2227974-36-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of morpholine derivatives, which are widely recognized for their versatile applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a trifluoro substituent, contribute to its distinct chemical properties and potential biological activities.

The synthesis of ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The incorporation of the 1R-configured hydroxyethyl group and the trifluoromethyl moiety requires meticulous control over reaction conditions to ensure high yield and purity. This compound's structural complexity makes it an attractive candidate for further exploration in drug discovery pipelines.

In recent years, there has been growing interest in morpholine derivatives due to their potential therapeutic applications. Morpholine-based compounds have shown promise in various pharmacological contexts, including antiviral, anti-inflammatory, and antimicrobial activities. The specific modification of ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate with a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a more suitable candidate for drug development.

The trifluoromethyl group is particularly noteworthy in this context, as it is known to improve the binding affinity of molecules to their biological targets. This modification has been widely employed in the pharmaceutical industry to enhance the efficacy and selectivity of drugs. The presence of the tert-butyl group further contributes to the steric hindrance around the reactive sites, which can be crucial for optimizing pharmacokinetic profiles.

Recent studies have demonstrated the potential of ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate as a key intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing compounds that target specific disease pathways. For instance, its structural framework suggests potential applications in modulating enzyme activities that are implicated in neurological disorders and metabolic diseases.

The morpholine core of this compound is particularly interesting from a biochemical perspective. Morpholine derivatives are known to interact with various biological targets due to their ability to mimic natural biomolecules. The stereochemistry at the chiral center (indicated by the 1R-configuration) plays a critical role in determining the biological activity of the molecule. This aspect has been extensively studied in recent years, with researchers striving to optimize stereochemical purity for improved therapeutic outcomes.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate. These methodologies allow researchers to predict the biological behavior of molecules before they are synthesized in the laboratory. Such advancements have significantly reduced the time and resources required for drug development, making it possible to bring new therapies to market more efficiently.

In conclusion, ter-butyl 3-(1R)-2,2,2-trifluoro-1-hydroxyethylmorpholine-4-carboxylate represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for morpholine derivatives, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.